2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 2,3-dichloro-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H16Cl2N2O2/c14-11-3-1-2-10(12(11)15)13(18)16-4-5-17-6-8-19-9-7-17/h1-3H,4-9H2,(H,16,18)
• InChI Key: FTMUKLHWROXMTG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol

Description

2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide, also known as KN-62, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is a potent inhibitor of Ca2+/calmodulin-dependent protein kinase II (CaMKII), which plays a critical role in a variety of physiological processes, including synaptic plasticity, learning, and memory. The purpose of

Mechanism of Action

2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide works by binding to the calmodulin-binding domain of CaMKII, thereby inhibiting its activity. CaMKII is a serine/threonine protein kinase that is activated by Ca2+/calmodulin binding. Once activated, CaMKII phosphorylates a variety of downstream targets, including ion channels, receptors, and transcription factors, which ultimately leads to changes in cellular function.
Biochemical and Physiological Effects:
2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific system being studied. For example, in the hippocampus, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to inhibit CaMKII-dependent long-term potentiation (LTP), which is a form of synaptic plasticity that is thought to underlie learning and memory. In the heart, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to inhibit CaMKII-dependent phosphorylation of ion channels, which can lead to changes in cardiac function. Additionally, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to inhibit CaMKII-dependent proliferation and survival of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide as a research tool is its high potency and selectivity for CaMKII inhibition. This allows researchers to specifically target CaMKII-dependent processes without affecting other signaling pathways. Additionally, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide is relatively easy to synthesize and has a long shelf life, making it a convenient tool for laboratory experiments. However, one limitation of using 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide is that its effects may not be specific to CaMKII, as it has been shown to inhibit other kinases at high concentrations.

Future Directions

There are several future directions for research involving 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide. One area of interest is the role of CaMKII in the regulation of glucose metabolism and insulin secretion, which could have implications for the treatment of diabetes. Additionally, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide could be used to investigate the role of CaMKII in the development and progression of various neurological and psychiatric disorders, such as Alzheimer's disease and schizophrenia. Finally, the development of more selective CaMKII inhibitors could help to further elucidate the specific roles of CaMKII in various physiological processes.

Scientific Research Applications

2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been widely used as a research tool to study the role of CaMKII in various physiological processes. For example, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to inhibit CaMKII-dependent synaptic plasticity in the hippocampus, which is a brain region critical for learning and memory. Additionally, 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has been used to investigate the role of CaMKII in the regulation of cardiac function, as well as in the development and progression of various diseases, such as cancer and diabetes.